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Compound of Interest

Compound Name: Myristyl arachidate

Cat. No.: B1606813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lipid classification,

physicochemical properties, and analytical methodologies related to myristyl arachidate. The

information is intended to support research, development, and quality control activities

involving this wax ester.

Lipid Classification and Structure
Myristyl arachidate, also known by its IUPAC name tetradecyl icosanoate, is classified as a

wax ester.[1][2][3] Wax esters are neutral lipids composed of a long-chain fatty acid esterified to

a long-chain fatty alcohol.[1][2]

In the case of myristyl arachidate, the constituent molecules are myristyl alcohol (a 14-carbon

saturated fatty alcohol) and arachidic acid (a 20-carbon saturated fatty acid). Its chemical

structure is characterized by a long, nonpolar hydrocarbon chain, rendering it highly

hydrophobic.

According to the comprehensive LIPID MAPS classification system, myristyl arachidate is

assigned the following classification:

Category: Fatty Acyls [FA]

Main Class: Fatty Esters [FA07]
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Sub Class: Wax monoesters [FA0701]

LIPID MAPS ID: WE(14:0/20:0)

Physicochemical Properties
Quantitative experimental data for the physical properties of myristyl arachidate are not

readily available in the public domain. However, computed data from reputable sources and

experimental data for analogous compounds provide valuable insights.

Table 1: Physicochemical Properties of Myristyl Arachidate and Related Compounds
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Property
Myristyl Arachidate
(Computed)

Methyl Arachidate
(Experimental)

General Wax Ester
Characteristics

Molecular Formula C34H68O2 C21H42O2 -

Molecular Weight 508.9 g/mol 326.56 g/mol -

Melting Point Not available 45-48 °C

Saturated, long-chain

wax esters are

typically solids at

room temperature with

high melting points.

Boiling Point Not available
215-216 °C at 10

mmHg

High due to large

molecular mass and

nonpolar nature.

Solubility Not available

Soluble in alcohol and

ether; insoluble in

water.

Generally soluble in

nonpolar organic

solvents like hexane,

chloroform, and

diethyl ether. Insoluble

in water.

Kovats Retention

Index (Standard non-

polar)

3547.92 Not available -

Collision Cross

Section ([M-H]⁻)
226.49 Å² Not available -

Note: The data for myristyl arachidate is computationally predicted by PubChem. The data for

methyl arachidate is provided for comparison as an experimentally characterized long-chain

fatty acid ester.

Experimental Protocols
The analysis of myristyl arachidate and other wax esters requires specialized techniques due

to their high molecular weight and low volatility. The following are detailed methodologies for

key analytical techniques.
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High-Temperature Gas Chromatography (HT-GC)
HT-GC is the preferred method for the direct analysis of intact wax esters, avoiding

derivatization steps that can lead to information loss.

Objective: To separate and quantify myristyl arachidate.

Instrumentation:

Gas chromatograph equipped with a high-temperature capillary column (e.g., DB-1HT, DB-

5HT).

High-temperature injector and detector.

Mass spectrometer (for GC-MS).

Methodology:

Sample Preparation:

Accurately weigh a known amount of the sample containing myristyl arachidate.

Dissolve the sample in a suitable high-boiling point solvent (e.g., hexane, toluene) to a

final concentration of 0.1-1.0 mg/mL.

GC-MS Parameters:

Injector Temperature: 390 °C

Detector Temperature: 390 °C

Column Temperature Program:

Initial temperature: 120 °C

Ramp 1: 15 °C/min to 240 °C

Ramp 2: 8 °C/min to 390 °C
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Hold at 390 °C for 6 minutes.

Carrier Gas: Helium or Hydrogen.

Injection Volume: 1 µL.

MS Detection: Electron ionization (EI) mode with a scan range of m/z 50-920.

Data Analysis:

Identify the myristyl arachidate peak based on its retention time and mass spectrum.

Quantify the amount of myristyl arachidate by comparing its peak area to that of a

calibration curve prepared with a certified reference standard.

Workflow for HT-GC Analysis of Myristyl Arachidate

Sample containing
Myristyl Arachidate
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Inject into
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MS Detection
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Concentration of
Myristyl Arachidate

Click to download full resolution via product page

HT-GC analysis workflow for myristyl arachidate.

Thin-Layer Chromatography (TLC)
TLC is a valuable technique for the qualitative analysis and purification of wax esters from

complex lipid mixtures.

Objective: To isolate myristyl arachidate from a lipid extract.

Materials:

Silica gel 60 TLC plates.

Developing tank.

Solvent system: Hexane:Diethyl Ether:Acetic Acid (90:10:1, v/v/v).
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Visualization reagent: 0.05% Rhodamine 6G in ethanol or iodine vapor.

UV lamp.

Methodology:

Sample Application:

Dissolve the lipid extract in a minimal amount of a volatile solvent (e.g., chloroform,

hexane).

Spot the dissolved sample onto the baseline of the TLC plate.

Development:

Place the TLC plate in a developing tank pre-saturated with the solvent system.

Allow the solvent front to migrate up the plate until it is approximately 1 cm from the top.

Visualization:

Remove the plate from the tank and allow the solvent to evaporate.

Visualize the separated lipid classes by spraying with Rhodamine 6G solution and viewing

under a UV lamp, or by placing the plate in a tank with iodine crystals. Wax esters will

appear as a distinct band.

Elution (for purification):

Identify the band corresponding to wax esters by comparison with a standard.

Scrape the silica gel from this band into a clean tube.

Elute the myristyl arachidate from the silica gel using a polar solvent like diethyl ether or

chloroform.

Logical Flow for TLC-based Purification
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Lipid Extract

Spot on Silica TLC Plate

Develop in Hexane:
Diethyl Ether:Acetic Acid

Visualize under UV
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Identify Wax Ester Band
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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